Cas no 773795-54-3 (3-(piperazin-2-yl)phenol)

• Product Name: 3-(piperazin-2-yl)phenol
• CAS No: 773795-54-3
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD06660431
• CID: 93031
• PubChem ID: 16740779
• Update Time: 2025-05-27

3-(piperazin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(2-Piperazinyl)phenol
• 3-Piperazin-2-yl-phenol
• 3-PIPERAZINE-2-YL-PHENOL
• GL-0423
• AKOS005254808
• 3-(Piperazin-2-yl)phenol
• 3-(2-Piperazino)phenol
• 773795-54-3
• 3-piperazin-2-ylphenol
• DTXSID90587673
• FT-0725795
• 3-(2-Piperazino)phenol,95%
• SCHEMBL10640434
• MFCD06660431
• BBL100603
• DB-075300
• STL554397
• 3-(2-Piperazino)phenol, 95%
• 3-(piperazin-2-yl)phenol

• MDL： MFCD06660431
• Inchi： 1S/C10H14N2O/c13-9-3-1-2-8(6-9)10-7-11-4-5-12-10/h1-3,6,10-13H,4-5,7H2
• InChI Key： DCIVTGUMDABITM-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1CNCCN1

Computed Properties

• Exact Mass: 178.11100
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44.3Ų

Experimental Properties

• Density: 1.106
• Melting Point: 181-186°C
• Boiling Point: 354.8°C at 760 mmHg
• Flash Point: 165.2°C
• Refractive Index: 1.551
• PSA: 44.29000
• LogP: 1.28370
• Sensitiveness: Air Sensitive

3-(piperazin-2-yl)phenol Security Information

• Hazardous Material transportation number：UN3263
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Hazard Level：8
• Packing Group：III
• Safety Term：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-(piperazin-2-yl)phenol

Comprehensive Analysis of 3-(piperazin-2-yl)phenol (CAS No. 773795-54-3): Properties, Applications, and Research Insights

3-(piperazin-2-yl)phenol (CAS No. 773795-54-3) is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research. Its unique molecular structure, combining a phenol moiety with a piperazine ring, positions it as a versatile intermediate for drug discovery and material science. This article delves into its chemical properties, synthesis pathways, and emerging applications while addressing trending queries like "3-(piperazin-2-yl)phenol solubility" and "CAS 773795-54-3 applications."

The compound’s piperazine-phenol hybrid structure contributes to its dual functionality, enabling interactions with biological targets such as receptors and enzymes. Researchers frequently explore its potential in designing central nervous system (CNS) therapeutics, given piperazine’s prevalence in neuroactive compounds. Recent studies highlight its role in modulating dopamine and serotonin pathways, aligning with growing interest in mental health and neurodegenerative diseases.

Synthesis of 3-(piperazin-2-yl)phenol typically involves multi-step organic reactions, including Buchwald-Hartwig amination or reductive amination protocols. Optimizing yield and purity remains a focal point, as reflected in searches like "773795-54-3 synthesis method." Advanced techniques such as HPLC purification and NMR characterization ensure compliance with pharmaceutical-grade standards, addressing concerns about reproducibility in peer-reviewed literature.

Beyond pharmacology, this compound exhibits promise in material science, particularly in polymer modification and chelating agent development. Its phenolic group allows for covalent bonding with resins, while the piperazine nitrogen atoms facilitate metal coordination—key for applications like wastewater treatment or catalysis. Such interdisciplinary relevance answers queries like "piperazine derivatives in environmental science."

Safety and handling of CAS 773795-54-3 adhere to standard laboratory protocols. While not classified as hazardous, proper PPE (e.g., gloves, goggles) is recommended during handling. Storage conditions (-20°C in inert atmosphere) preserve stability, a detail often searched alongside "3-(piperazin-2-yl)phenol shelf life." Regulatory compliance varies by region, but current data suggests no stringent restrictions, fostering broader academic and industrial adoption.

In conclusion, 3-(piperazin-2-yl)phenol exemplifies the convergence of medicinal chemistry and applied sciences. Its adaptability to high-throughput screening and structure-activity relationship (SAR) studies ensures sustained relevance. As AI-driven drug discovery accelerates, compounds like this will remain pivotal in addressing global health challenges—making "773795-54-3 future prospects" a compelling search trend for innovators worldwide.